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Compound of Interest

Compound Name: NSC 135130

Cat. No.: B3050185

Disclaimer: The identifier "NSC 135130" does not correspond to a readily available chemical
compound in public databases. It has been associated with a medical device. However, initial
broad searches tangentially linked this identifier to compounds related to Diglycolic acid. This
document, therefore, provides general protocols based on the properties of Diglycolic acid and
its derivatives. Researchers must verify the identity of their compound and adjust these
protocols accordingly. The information provided here serves as a general guideline and should
be adapted based on experimentally determined properties of the specific compound being
used.

Introduction

This document provides detailed protocols for the preparation and stability assessment of
solutions of research compounds, using Diglycolic acid as a representative example due to the
ambiguity of the identifier NSC 135130. These guidelines are intended for researchers,
scientists, and drug development professionals. Proper solution preparation and stability are
critical for obtaining reliable and reproducible experimental results.

Diglycolic acid (2,2'-Oxydiacetic acid) is a white, odorless solid.[1] Understanding its solubility
and stability is crucial for its use in various research applications.

Data Presentation

The following table summarizes the available physicochemical data for Diglycolic acid. No
specific data for "NSC 135130" or "Diglycolic acid, 2,6-dichlorophenyl nonyl ester" could be
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retrieved.
Property Value Source
Molecular Formula C4H605 [1112][3]
Molecular Weight 134.09 g/mol [11[2][3]
Melting Point 140-144 °C [1114]
Solubility Soluble in water and methanol.  [2]
Store in a cool, dry, well-
Storage ventilated place in a tightly 1]

sealed container, away from

oxidizing agents.

Experimental Protocols
Protocol for Preparation of a Stock Solution (e.g., 10

mM)

This protocol describes the preparation of a 10 mM stock solution of a compound with

properties similar to Diglycolic acid.

Materials:

e Research compound (e.g., Diglycolic acid)

¢ Anhydrous Dimethyl Sulfoxide (DMSO) or appropriate solvent

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile filter tips

e \ortex mixer

Procedure:
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Determine the required mass: Calculate the mass of the compound needed to prepare the
desired volume and concentration of the stock solution using the following formula: Mass
(mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

Weigh the compound: Carefully weigh the calculated amount of the compound using an
analytical balance in a fume hood.

Dissolve the compound: Add the appropriate volume of the chosen solvent (e.g., DMSO) to
the vial containing the weighed compound.

Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.
Gentle warming may be applied if necessary, but the stability of the compound under heat
should be considered.

Sterilization (optional): If required for downstream applications, filter-sterilize the stock
solution through a 0.22 um syringe filter compatible with the solvent used.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store at -20°C or -80°C for long-term storage.

Protocol for Assessing Solution Stability

This protocol provides a general method for evaluating the stability of a compound in solution

over time at different temperatures.

Materials:

Prepared stock solution of the compound
Appropriate analytical instrument (e.g., HPLC, LC-MS)
Temperature-controlled incubators or water baths

Sterile vials

Procedure:

Prepare stability samples: Aliquot the stock solution into multiple vials.
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» Storage conditions: Store the vials at different temperatures, such as:

o

-80°C (for long-term stability)

[¢]

-20°C (for routine storage)

[¢]

4°C (for short-term storage)

[e]

Room temperature (to assess handling stability)

» Time points: At designated time points (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve
one aliquot from each storage condition.

e Analysis: Analyze the samples using a suitable analytical method (e.g., HPLC) to determine
the concentration and purity of the compound.

o Data evaluation: Compare the results to the initial (time 0) sample. A significant decrease in
concentration or the appearance of degradation peaks indicates instability under those
conditions.

Mandatory Visualizations

Solution Preparation

Calculate Mass Weigh Compound Dissolve in Solvent Vortex to Mix Filter Sterilize (Optional) Aliquot for Storage Store at -20°C or -80°C —ﬂ

Click to download full resolution via product page

Caption: Workflow for preparing a stock solution.
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Caption: Workflow for assessing solution stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: NSC 135130 Solution
Preparation and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050185#nsc-135130-solution-preparation-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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